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Compound of Interest

Compound Name: 4-MA-NBOMe (hydrochloride)

Cat. No.: B1164594

Get Quote

As of early 2026, no ISO 17034 Certified Reference Materials (CRMs) are commercially

available for 4-MA-NBOMe (N-(2-methoxybenzyl)-4-methylamphetamine).

While major manufacturers like Cerilliant and Lipomed offer CRMs for the 2C-series NBOMes

(e.g., 25I-NBOMe, 25B-NBOMe), 4-MA-NBOMe remains a niche "hybrid"

amphetamine/phenethylamine derivative. Consequently, researchers must rely on Analytical

Reference Standards (typically ISO 9001 manufactured) rather than ISO 17034 CRMs.

This guide provides the sourcing options, a technical comparison of available grades, and—

crucially—a self-validation protocol to establish metrological traceability when a true CRM is

unavailable.

Part 1: Chemical Identity & Source Comparison
Target Analyte: 4-MA-NBOMe IUPAC Name:N-[(2-methoxyphenyl)methyl]-1-(4-

methylphenyl)propan-2-amine Synonyms: 4-Methylamphetamine NBOMe, p-MA-NBOMe CAS

Number: 2749298-47-1
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Since direct CRMs are absent, the comparison below evaluates the primary available Analytical

Reference Standards.

Feature
Cayman Chemical

(Item No. 20867)

MedChemExpress

(Cat. No. HY-

170732)

Generic/Custom

Synthesis

Classification
Analytical Reference

Standard
Research Chemical Chemical Reagent

Form
Crystalline Solid (HCl

salt)
Solid Variable

Purity ≥98% ≥98%
Variable (Often 95-

98%)

Traceability
Batch-specific CoA

(HPLC/MS/NMR)
CoA (HPLC/NMR) Limited/None

Stability ≥5 years at -20°C 3 years at -20°C Unknown

Primary Use
Forensic Screening /

Quantitation

Pharmacological

Research
Synthesis Precursor

Cost (Est.) High (~$80/mg) Moderate Low (Bulk)

Recommendation: For forensic and toxicology applications, Cayman Chemical is the preferred

source due to their established history of providing forensic-grade standards with

comprehensive Certificates of Analysis (CoA) that include trace analytical data (NMR, MS).

Part 2: Validation Protocol for Non-Certified
Standards
Since the available standards are not ISO 17034 certified, you cannot automatically accept the

stated concentration/purity for quantitative casework without verification. You must perform an

In-House Verification.
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Workflow: Establishing Traceability (Self-Validating
System)
The following diagram outlines the decision logic for validating a non-CRM standard before use

in quantitative LC-MS/MS assays.
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Figure 1: Decision tree for validating non-certified reference materials (RMs) for forensic use.
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Part 3: Experimental Protocols (LC-MS/MS)
Once the standard is validated, use the following parameters for detection. 4-MA-NBOMe is an

isomer of 4-MMA-NBOMe and 4-EA-NBOMe; chromatographic separation is critical.

Chromatographic Separation
Column: Waters Acquity UPLC BEH C18 (1.7 µm, 2.1 × 100 mm) or equivalent Biphenyl

phase (for better isomer separation).

Mobile Phase A: 0.1% Formic Acid in Water + 2mM Ammonium Formate.

Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

Gradient: 5% B to 95% B over 10 minutes. 4-MA-NBOMe typically elutes around 7.3 - 7.6

min, distinct from the 2C-series NBOMes.

Mass Spectrometry (MRM) Parameters
Ionization: ESI Positive Mode.

Precursor Ion:m/z 270.1

Transition (m/z) Role
Collision Energy
(eV)

Origin of Fragment

270.1 → 121.1 Quantifier 16 - 19

Tropylium ion

(methoxybenzyl

moiety)

270.1 → 91.2 Qualifier 1 35 Benzyl cation

270.1 → 164.1 Qualifier 2 12

Loss of

methoxybenzyl group

(Amine core)

Fragmentation Pathway Visualization
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Understanding the fragmentation is vital for distinguishing 4-MA-NBOMe from its isomers (e.g.,

25D-NBOMe).

Precursor Ion
[M+H]+ = 270.1
(4-MA-NBOMe)

C-N Bond CleavageCID

Product Ion
m/z 121.1

(Methoxybenzyl Cation)
Primary Path

Neutral Loss
(4-Methylamphetamine core)

Product Ion
m/z 91.2

(Tropylium Ion)

-CH2O (Secondary)

Click to download full resolution via product page

Figure 2: Proposed ESI+ fragmentation pathway for 4-MA-NBOMe monitoring transitions.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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